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Compound of Interest

Compound Name: Eplerenone-d3

Cat. No.: B10820425

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial sourcing,

quality specifications, and research applications of Eplerenone-d3. Eplerenone-d3 is the

deuterated analog of Eplerenone, a selective mineralocorticoid receptor antagonist. Its primary

application in a research setting is as a stable isotope-labeled internal standard for the

accurate quantification of Eplerenone in biological matrices using mass spectrometry-based

assays, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Commercial Suppliers and Product Specifications
A variety of commercial suppliers offer Eplerenone-d3 for research purposes. The quality and

specifications of the product can vary between suppliers. Below is a summary of key

quantitative data from several vendors to facilitate comparison.
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Supplier
Catalog
Number

Purity Pack Size(s) Price (USD)

Cayman

Chemical
31610

≥99% deuterated

forms (d1-d3)
2.5 mg $759

ESS Chem Co. ESS0256
99.5% HPLC;

99% atom D[1]

10 mg, 25 mg,

50 mg, 100 mg

$400, $750,

$1,200,

$2,000[1]

Toronto

Research

Chemicals

E588777 Not specified 1 mg Price on request

Santa Cruz

Biotechnology
sc-219509 Not specified Not specified

Contact for

pricing

Veeprho DVE00641 Not specified Not specified
Request a

quote[2]

Acanthus

Research
EPL-16-001 Not specified 25 mg

Contact for

pricing

Simson Pharma

Limited
Not specified Not specified Not specified

Contact for

pricing[3]

Note: Pricing and availability are subject to change. Please consult the respective supplier's

website for the most current information.

A Certificate of Analysis (CoA) should be requested from the supplier to confirm the identity,

purity, and isotopic enrichment of the specific lot of Eplerenone-d3. A typical CoA for

Eplerenone-d3 would include the following information[4]:

Product Name: Eplerenone-d3

Lot Number: Specific to the batch

CAS Number (unlabeled): 107724-20-9

Molecular Formula: C₂₄H₂₇D₃O₆
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Molecular Weight: ~417.51 g/mol

Appearance: White to off-white solid

Purity (by HPLC): Typically ≥98%

Isotopic Enrichment: Percentage of deuterated forms (e.g., 99% atom D)

Analytical Data: Supporting data from techniques such as ¹H-NMR, Mass Spectrometry, and

HPLC.

Experimental Protocols
The primary use of Eplerenone-d3 is as an internal standard in quantitative bioanalytical

methods. Below is a detailed methodology for a typical LC-MS/MS experiment for the

quantification of Eplerenone in a biological matrix (e.g., plasma).

Objective:
To accurately quantify the concentration of Eplerenone in plasma samples using a validated

LC-MS/MS method with Eplerenone-d3 as an internal standard.

Materials and Reagents:
Eplerenone (analyte) reference standard

Eplerenone-d3 (internal standard)

Blank plasma (from the same species as the study samples)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Ammonium acetate

Formic acid

Water (LC-MS grade)
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Solid-phase extraction (SPE) cartridges or protein precipitation reagents

Instrumentation:
High-Performance Liquid Chromatography (HPLC) system

Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Analytical column (e.g., C18 reversed-phase column)

Methodology:
Preparation of Stock and Working Solutions:

Prepare a stock solution of Eplerenone (e.g., 1 mg/mL) in methanol.

Prepare a stock solution of Eplerenone-d3 (e.g., 1 mg/mL) in methanol.

From the stock solutions, prepare a series of working solutions for the calibration curve

and quality control (QC) samples by serial dilution in methanol or an appropriate solvent.

Prepare a working solution of the internal standard (Eplerenone-d3) at a fixed

concentration (e.g., 100 ng/mL).

Sample Preparation:

Thaw plasma samples to room temperature.

To a 100 µL aliquot of each plasma sample, calibration standard, and QC sample, add a

fixed volume (e.g., 10 µL) of the Eplerenone-d3 internal standard working solution.

Vortex briefly to mix.

Protein Precipitation Method: Add 3 volumes of cold acetonitrile (e.g., 300 µL) to each

sample. Vortex thoroughly and then centrifuge at high speed (e.g., 10,000 x g for 10

minutes) to pellet the precipitated proteins. Transfer the supernatant to a clean tube and

evaporate to dryness under a gentle stream of nitrogen. Reconstitute the residue in the

mobile phase.
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Solid-Phase Extraction (SPE) Method: Condition the SPE cartridge according to the

manufacturer's instructions. Load the sample onto the cartridge. Wash the cartridge to

remove interferences. Elute the analyte and internal standard with an appropriate solvent.

Evaporate the eluate and reconstitute in the mobile phase.

LC-MS/MS Analysis:

Liquid Chromatography:

Inject a fixed volume of the reconstituted sample onto the analytical column.

Use a gradient elution with a mobile phase consisting of an aqueous component (e.g.,

0.1% formic acid in water) and an organic component (e.g., acetonitrile or methanol).

The gradient should be optimized to achieve good separation of Eplerenone from any

interfering components.

Mass Spectrometry:

Operate the mass spectrometer in positive electrospray ionization (ESI+) mode.

Use Multiple Reaction Monitoring (MRM) to detect the precursor-to-product ion

transitions for both Eplerenone and Eplerenone-d3.

Eplerenone:m/z 415.2 → [Product Ion 1], m/z 415.2 → [Product Ion 2]

Eplerenone-d3:m/z 418.2 → [Product Ion 1], m/z 418.2 → [Product Ion 2]

Optimize the collision energy and other MS parameters for each transition to achieve

maximum sensitivity.

Data Analysis:

Integrate the peak areas for the analyte (Eplerenone) and the internal standard

(Eplerenone-d3) for each sample.

Calculate the peak area ratio of the analyte to the internal standard.
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Construct a calibration curve by plotting the peak area ratio against the known

concentrations of the calibration standards.

Determine the concentration of Eplerenone in the unknown samples and QC samples by

interpolating their peak area ratios from the calibration curve.

Visualizations
Signaling Pathway
Eplerenone exerts its effects by acting as an antagonist to the mineralocorticoid receptor (MR),

thereby blocking the signaling cascade of aldosterone. The following diagram illustrates the

classical genomic pathway of aldosterone signaling in a renal epithelial cell, which is inhibited

by Eplerenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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